![molecular formula C8H17NO2 B051144 Heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI) CAS No. 114923-78-3](/img/structure/B51144.png)
Heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI)
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Overview
Description
Heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI) is a chemical compound that belongs to the family of amino acids. It is also known as leucine, which is an essential amino acid that cannot be synthesized by the human body and must be obtained through diet. Leucine is found in many protein-rich foods, such as meat, dairy products, and legumes.
Mechanism of Action
Leucine is metabolized in the liver and converted into acetyl-CoA, which is then used as a substrate for the synthesis of fatty acids and cholesterol. Leucine is also involved in the regulation of glucose metabolism and insulin secretion. In addition, leucine has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism.
Biochemical and Physiological Effects:
Leucine has several biochemical and physiological effects, including the stimulation of protein synthesis, the regulation of glucose metabolism and insulin secretion, and the activation of the AMPK pathway. Leucine has also been shown to improve muscle protein synthesis and reduce muscle protein breakdown, which can lead to increased muscle mass and strength.
Advantages and Limitations for Lab Experiments
Leucine is widely used in the field of nutrition and exercise physiology to study the effects of amino acids on muscle growth and protein synthesis. One advantage of using leucine in lab experiments is that it is a naturally occurring amino acid and is relatively inexpensive. However, one limitation is that the effects of leucine may be influenced by other amino acids and nutrients in the diet, which can make it difficult to isolate its specific effects.
Future Directions
There are several future directions for research on heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI). One area of research is the development of new methods for the synthesis of leucine and other amino acids. Another area of research is the investigation of the effects of leucine on other physiological processes, such as immune function and cardiovascular health. Finally, there is a need for further research on the optimal dosage and timing of leucine supplementation for the promotion of muscle growth and protein synthesis.
Conclusion:
In conclusion, heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI) is a key amino acid that plays an important role in protein synthesis, muscle growth, and glucose metabolism. It has been extensively studied for its effects on muscle protein synthesis and has been shown to activate the mTOR pathway and the AMPK pathway. Leucine is widely used in lab experiments to study the effects of amino acids on muscle growth and protein synthesis. There are several future directions for research on heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI), including the development of new synthesis methods and the investigation of its effects on other physiological processes.
Synthesis Methods
Heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI) can be synthesized by the reaction of 2-methylbutanal with ammonia under acidic conditions. The resulting product is then treated with sodium hydroxide to obtain the final product. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
Heptanoic acid, 2-amino-2-methyl-, (2S)-(9CI) has been extensively studied for its role in protein synthesis and muscle growth. It has been shown to activate the mammalian target of rapamycin (mTOR) pathway, which is a key regulator of protein synthesis. This pathway is activated by leucine through the stimulation of the Rag GTPases, which in turn activate mTORC1. This activation leads to the phosphorylation of several downstream targets, including the initiation factor eIF4E-binding protein 1 (4E-BP1) and the ribosomal protein S6 kinase (S6K1), which are involved in the regulation of protein synthesis.
properties
CAS RN |
114923-78-3 |
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Molecular Formula |
C8H17NO2 |
Molecular Weight |
159.23 g/mol |
IUPAC Name |
(2S)-2-amino-2-methylheptanoic acid |
InChI |
InChI=1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)/t8-/m0/s1 |
InChI Key |
HENXVCQQPFPENU-QMMMGPOBSA-N |
Isomeric SMILES |
CCCCC[C@@](C)(C(=O)O)N |
SMILES |
CCCCCC(C)(C(=O)O)N |
Canonical SMILES |
CCCCCC(C)(C(=O)O)N |
synonyms |
Heptanoic acid, 2-amino-2-methyl-, (2S)- (9CI) |
Origin of Product |
United States |
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